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Compound of Interest

Compound Name: Ebecryl 220

CAS No.: 50843-44-2

Cat. No.: B14172328

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ebecryl 220 is a hexafunctional aromatic urethane acrylate oligomer known for its rapid curing

characteristics under ultraviolet (UV) light or electron beam (EB) irradiation.[1] While

traditionally used in industrial applications such as coatings, inks, and adhesives, its unique

properties offer significant potential for various research and development applications,

including biomaterials, microfabrication, and drug delivery systems. This guide provides an in-

depth overview of Ebecryl 220's technical specifications, performance characteristics, and

potential experimental applications relevant to the scientific community.

Core Technical Specifications
Ebecryl 220 is characterized by its high reactivity, hardness, and solvent resistance upon

curing. These properties stem from its hexafunctional nature, which allows for the formation of

a densely cross-linked polymer network.
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Property Value Test Conditions

Viscosity 28,500 mPa.s (cP) at 25°C

Density 1.18 g/cm³ at 25°C

Glass Transition Temperature

(Tg)
90–95°C Post-curing

Functionality 6 -

Chemical Class Aromatic Urethane Acrylate -

Data sourced from multiple references.[1][2][3]

Performance Characteristics
The performance of cured Ebecryl 220 is marked by several key attributes that are

advantageous for research applications:

Fast Cure Response: Achieves a high degree of polymerization in seconds, enabling rapid

prototyping and fabrication.[1]

High Hardness and Scratch Resistance: The cured material exhibits excellent surface

hardness, making it suitable for applications requiring durable surfaces.

Chemical and Solvent Resistance: The cross-linked structure provides robust resistance to a

wide range of chemicals and solvents.

High Gloss: Cured films of Ebecryl 220 demonstrate a high gloss finish.

Experimental Protocols & Methodologies
The following sections detail potential experimental workflows and considerations for utilizing

Ebecryl 220 in a research setting.

UV/EB Curing Process
The polymerization of Ebecryl 220 is initiated by a source of free radicals, typically generated

by photoinitiators upon exposure to UV light or directly by high-energy electrons in an EB
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system.

Experimental Workflow for UV Curing:

UV Light / Electron Beam PhotoinitiatorActivation Free Radicals (R°)Generates Ebecryl 220 Acrylate GroupsInitiates Propagation (Chain Growth)Reacts with other monomers Cross-linked Polymer NetworkForms
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ebecryl 220: A Comprehensive Technical Guide for
Research Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14172328/docs#ebecryl-220-a-comprehensive-
technical-guide-for-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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